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FOR RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT PROFESSIONALS

Abstract
This technical guide provides a comprehensive overview of 3-Methoxy-2-nitroaniline (CAS

No: 16554-47-5), a key organic intermediate. This document details its chemical and physical

properties, safety information, a proposed synthetic route with a detailed experimental protocol,

and available spectroscopic data. Additionally, it explores the potential biological significance of

this compound by examining the activities of structurally related molecules, suggesting

avenues for future research in drug discovery and development. All quantitative data is

presented in structured tables for clarity and ease of comparison.

Chemical and Physical Properties
3-Methoxy-2-nitroaniline, with the CAS Registry Number 16554-47-5, is an aromatic amine

containing both a methoxy and a nitro functional group.[1][2] Its molecular formula is

C₇H₈N₂O₃, and it has a molecular weight of 168.15 g/mol .[1][2] While experimental data for

some physical properties are not readily available in the literature, a range of properties have

been computed and are presented below, alongside data for a structurally similar compound for

context.

Table 1: Physicochemical Properties of 3-Methoxy-2-nitroaniline
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Property Value Source

CAS Number 16554-47-5 [1][2]

Molecular Formula C₇H₈N₂O₃ [1][2]

Molecular Weight 168.15 g/mol [1][2]

XLogP3 (Computed) 1.6 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
4 [1]

Rotatable Bond Count 2 [1]

Exact Mass 168.05349212 Da [1]

Monoisotopic Mass 168.05349212 Da [1]

Topological Polar Surface Area 81.1 Å² [1]

Heavy Atom Count 12 [1]

Safety and Handling
While a comprehensive safety data sheet (SDS) for 3-Methoxy-2-nitroaniline is not widely

available, information from suppliers and data for structurally related compounds such as 3-

nitroaniline and other methoxy-nitroaniline isomers allow for a preliminary hazard assessment.

GHS Hazard Statements (from supplier information):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (from supplier information):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you feel unwell.

Table 2: GHS Classification for Structurally Similar 4-Methoxy-2-nitroaniline

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Dermal Category 1 H310: Fatal in contact with skin

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

Specific target organ toxicity —

repeated exposure
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the aquatic

environment, long-term hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects

Given the toxicity profile of related compounds, it is recommended to handle 3-Methoxy-2-
nitroaniline with extreme caution in a well-ventilated fume hood, using appropriate personal

protective equipment (PPE), including gloves, lab coat, and safety goggles.

Synthesis and Experimental Protocols
A specific, peer-reviewed experimental protocol for the synthesis of 3-Methoxy-2-nitroaniline
is not readily available. However, based on established methods for the synthesis of its

isomers, a plausible and detailed synthetic route can be proposed. The following protocol is
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adapted from the synthesis of 4-methoxy-2-nitroaniline and involves a three-step process

starting from 3-methoxyaniline: acetylation, nitration, and hydrolysis.

Step 1: Acetylation Step 2: Nitration Step 3: Hydrolysis

3-Methoxyaniline 3-Methoxyacetanilide

Acetic Anhydride,
 Glacial Acetic Acid

3-Methoxy-2-nitroacetanilide

Fuming Nitric Acid,
 Sulfuric Acid 3-Methoxy-2-nitroanilineAqueous NaOH

Click to download full resolution via product page

Caption: Proposed three-step synthesis of 3-Methoxy-2-nitroaniline.

Experimental Protocol:

Step 1: Acetylation of 3-Methoxyaniline

To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add

3-methoxyaniline (1.0 mol) and glacial acetic acid (2.5 mol).

Heat the mixture to 115°C and maintain this temperature for 6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature, which should result

in the crystallization of 3-methoxyacetanilide.

Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.

Step 2: Nitration of 3-Methoxyacetanilide

Cool an acetic acid solution of the 3-methoxyacetanilide from Step 1 to 0-5°C in an ice-salt

bath.

Slowly add a pre-cooled mixture of concentrated sulfuric acid and fuming nitric acid dropwise

to the stirred solution, maintaining the internal temperature below 10°C.
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After the addition is complete, continue stirring at 0-5°C for 1 hour.

Pour the reaction mixture slowly onto crushed ice with vigorous stirring.

Collect the precipitated 3-methoxy-2-nitroacetanilide by vacuum filtration and wash with cold

water until the filtrate is neutral.

Step 3: Hydrolysis of 3-Methoxy-2-nitroacetanilide

Suspend the dried 3-methoxy-2-nitroacetanilide from Step 2 in water in a 1 L round-bottom

flask.

Add a solution of sodium hydroxide (2.0 mol) in water to the suspension.

Heat the mixture to 100°C and reflux for 2 hours with stirring.

Monitor the reaction by TLC until the starting material is completely consumed.

Cool the reaction mixture in an ice bath to induce precipitation of the product.

Collect the solid 3-Methoxy-2-nitroaniline by vacuum filtration, wash with cold water, and

recrystallize from ethanol to obtain the purified product.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 3-Methoxy-2-nitroaniline. While

obtaining direct copies of the spectra can be challenging, their availability has been

documented in various databases.

Table 3: Spectroscopic Data for 3-Methoxy-2-nitroaniline
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Technique Details Source

¹H NMR
Data available from a Varian A-

60 instrument.
[1]

IR Spectra
FTIR spectrum obtained using

a KBr wafer.
[1]

Raman Spectra Data is available. [1]

For comparison, the ¹H and ¹³C NMR spectral data for the related isomer, 2-Methyl-3-

nitroaniline, are as follows:

¹H NMR (400 MHz, DMSO): δ 7.07 (t, J = 8.0 Hz, 1H), 6.93 (d, J = 7.9 Hz, 1H), 6.88 (d, J =

8.0 Hz, 1H), 5.54 (s, 2H), 2.07 (s, 3H).

¹³C NMR (100 MHz, DMSO): δ 151.98, 149.07, 127.13, 117.89, 113.97, 111.00, 12.88.

Biological Activity and Potential Applications
Direct experimental studies on the biological activity of 3-Methoxy-2-nitroaniline are limited in

publicly available literature. However, the biological activities of structurally similar methoxy-

nitroaniline derivatives provide valuable insights into its potential applications in drug discovery.

Derivatives of anilinoquinazolines and anilinoquinolines, which can be synthesized from

substituted anilines, have shown significant potential as anticancer agents by targeting key

signaling pathways involved in cell proliferation and survival. For instance, many of these

compounds inhibit receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor

Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), which are

crucial for tumor growth and angiogenesis.

Furthermore, research on 2-methoxy-5-nitroaniline has shown its utility as a synthetic precursor

for CSNK2A inhibitors with antiviral activity. This suggests that 3-Methoxy-2-nitroaniline could

also serve as a valuable scaffold for developing novel therapeutic agents. The isomer 2-

methoxy-4-nitroaniline has been found to induce the expression of certain cytochrome P450

enzymes, indicating a potential for drug-drug interactions if used in a therapeutic context. The
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anti-tumor and anti-inflammatory effects of 4-methoxy-3-nitroaniline also point towards potential

therapeutic avenues for other isomers.

3-Methoxy-2-nitroaniline

As a Synthetic Intermediate

Anticancer Agents
(e.g., Kinase Inhibitors)

Antiviral Agents
(e.g., CSNK2A Inhibitors) Antimicrobial Agents

Click to download full resolution via product page

Caption: Potential applications of 3-Methoxy-2-nitroaniline in drug discovery.

Conclusion
3-Methoxy-2-nitroaniline is a valuable chemical intermediate with significant potential for use

in the synthesis of biologically active molecules. This guide has provided a detailed summary of

its known properties, a plausible synthetic route, and an overview of its potential applications

based on the activities of related compounds. Further experimental investigation into the

physical properties, biological activities, and safety profile of 3-Methoxy-2-nitroaniline is

warranted to fully realize its potential in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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